2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one

• IUPAC Name: 2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• InChI: InChI=1S/C23H15ClN4O2/c1-14-5-4-6-15(13-14)21-25-22(30-27-21)20-18-7-2-3-8-19(18)23(29)28(26-20)17-11-9-16(24)10-12-17/h2-13H,1H3
• InChI Key: OQYGFGAIJXLNNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=NN(C(=O)C4=CC=CC=C43)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H15ClN4O2
• Molecular Weight: 414.8 g/mol

Description

2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C23H15ClN4O2 and its molecular weight is 414.85. The purity is usually 95%.
BenchChem offers high-quality 2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chlorophenyl)-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

• Synthesis and Antimicrobial Activity of Phthalazinone Derivatives: These compounds have been synthesized and evaluated for their antimicrobial properties. Several studies have shown that these derivatives exhibit significant activity against various bacterial and fungal strains (El-Hashash, El-Kady, Taha, & El-Shamy, 2012); (Sridhara et al., 2010); (Bektaş et al., 2007).

Anticancer Activity

• Design and Anticancer Evaluation: Some derivatives of this compound have been designed and synthesized, showing moderate to excellent anticancer activity against various cancer cell lines. This highlights the potential of these compounds in cancer research and therapy (Ravinaik et al., 2021); (Li et al., 2006).

Anti-inflammatory Activity

• Evaluation of Anti-inflammatory Activities: These compounds have been synthesized and tested for their anti-inflammatory activities. Some derivatives have shown promising results in this area, indicating their potential use in anti-inflammatory treatments (Abd Alla et al., 2010); (El-Samii, 2007).

Material Science

• Polymer and Material Applications: Research also extends into material science, where derivatives of this compound have been used in the synthesis of polymers and thin films, showing high thermal stability and potential for use in various industrial applications (Hamciuc et al., 2008).

Drug Discovery

• New Scaffolds for Drug Design: This compound has been identified as a new core skeleton for the design of novel adenosine receptor antagonists, showing potential in drug discovery and pharmaceutical research (Poli et al., 2011).